Cas no 440-52-8 ([1,2,5]Thiadiazolo[3,4-f]quinoline)
440-52-8 structure
Product Name:[1,2,5]Thiadiazolo[3,4-f]quinoline
CAS No:440-52-8
MF:C9H5N3S
MW:187.221099615097
CID:2827730
PubChem ID:12931297
Update Time:2025-04-21
[1,2,5]Thiadiazolo[3,4-f]quinoline Chemical and Physical Properties
Names and Identifiers
-
- [1,2,5]Thiadiazolo[3,4-f]quinoline
- 440-52-8
- DTXSID90513270
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- Inchi: 1S/C9H5N3S/c1-2-6-7(10-5-1)3-4-8-9(6)12-13-11-8/h1-5H
- InChI Key: LVLLAMPLVRIJEU-UHFFFAOYSA-N
- SMILES: S1N=C2C=CC3=C(C=CC=N3)C2=N1
Computed Properties
- Exact Mass: 187.02041835Da
- Monoisotopic Mass: 187.02041835Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 199
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 66.9Ų
[1,2,5]Thiadiazolo[3,4-f]quinoline Related Literature
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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